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Compound of Interest

Compound Name: N-Benzoyl-L-aspartic acid

Cat. No.: B3415940 Get Quote

Abstract
This technical guide provides a comprehensive overview of N-Benzoyl-L-aspartic acid, a

compound of interest for researchers, scientists, and drug development professionals. This

document details its chemical properties, synthesis, and potential therapeutic applications,

including its roles as an anticancer, anti-inflammatory, and antifungal agent. Detailed

experimental protocols and data are presented to facilitate further investigation into its

mechanism of action and therapeutic potential.

Chemical and Physical Properties
N-Benzoyl-L-aspartic acid is a derivative of the amino acid L-aspartic acid. Its fundamental

properties are summarized in the table below.
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Property Value Reference(s)

CAS Number 4631-12-3 [1][2][3]

Molecular Formula C₁₁H₁₁NO₅ [2][4][5]

Molecular Weight 237.21 g/mol [1][2][6]

IUPAC Name
(2S)-2-benzamidobutanedioic

acid
[5]

Appearance White to off-white solid [7]

Melting Point 171-173 °C [6]

Solubility

DMSO: 250 mg/mL (1053.92

mM) (Ultrasonic assistance

may be required)

Synthesis and Purification
Synthesis of N-Benzoyl-L-aspartic acid
N-Benzoyl-L-aspartic acid can be synthesized by the acylation of L-aspartic acid with benzoyl

chloride in an alkaline aqueous solution. A general laboratory-scale protocol is provided below.

Materials:

L-aspartic acid

Benzoyl chloride

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

Deionized water

Organic solvent (e.g., chloroform, ether, or benzene for purification)[2]

Procedure:
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Dissolve L-aspartic acid in an aqueous solution of sodium hydroxide.

While maintaining the pH of the solution between 9.5 and 12.0, gradually add benzoyl

chloride with vigorous stirring.[2]

The reaction temperature should be maintained between 30-80°C.[2]

After the addition is complete, continue stirring for a designated period to ensure the reaction

goes to completion.

Upon completion, cool the reaction mixture.

Acidify the solution with hydrochloric acid to precipitate the N-Benzoyl-L-aspartic acid.

Collect the precipitate by filtration, wash with cold water, and dry under vacuum.

Purification
Impurities such as benzoic acid and N-benzoyl-L-aspartyl-aspartic acid dipeptide may be

present. A purification method involves the following steps:

Dissolve the crude product in an alkaline solution (pH 9.5-12.0) and heat to 30-80°C to

hydrolyze any dipeptide by-product.[2]

After cooling, extract the solution with a non-aqueous organic solvent like chloroform, ether,

or benzene to remove benzoic acid.[2]

Separate the aqueous layer and acidify with HCl to re-precipitate the purified N-Benzoyl-L-
aspartic acid.[2]

Collect the purified product by filtration, wash with cold water, and dry.

Biological Activity and Potential Applications
N-Benzoyl-L-aspartic acid has demonstrated a range of biological activities, suggesting its

potential in drug development.

Anticancer Activity
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N-Benzoyl-L-aspartic acid is reported to be a potent inhibitor of tumor growth and an effective

anticancer agent.[1] It is suggested to function as a kinase inhibitor, inducing apoptosis in

cancer cells.[1]

Logical Workflow for Anticancer Activity Assessment

N-Benzoyl-L-aspartic acid
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Caption: Workflow for investigating the anticancer properties of N-Benzoyl-L-aspartic acid.

Proposed Signaling Pathway for Apoptosis Induction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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